Cas no 5576-98-7 (1-Nitro-4-(2-nitro-vinyl)-benzene)

1-Nitro-4-(2-nitro-vinyl)-benzene is a nitro-substituted aromatic compound featuring a nitrovinyl functional group. Its structure combines electron-withdrawing nitro groups with a reactive vinyl linkage, making it a valuable intermediate in organic synthesis, particularly for electrophilic and nucleophilic reactions. The compound exhibits strong electrophilic character due to the conjugated nitrovinyl system, facilitating applications in the preparation of dyes, pharmaceuticals, and agrochemicals. Its stability under controlled conditions allows for precise functionalization in multi-step synthetic routes. The presence of dual nitro groups enhances reactivity in substitution and addition reactions, offering versatility in constructing complex molecular frameworks. Proper handling is required due to potential sensitivity to heat and shock.

1-Nitro-4-(2-nitro-vinyl)-benzene structure

5576-98-7 structure

Product Name:1-Nitro-4-(2-nitro-vinyl)-benzene

CAS No:5576-98-7

MF:C₈H₆N₂O₄

MW:194.144241809845

CID:350954

PubChem ID:5355016

Update Time:2025-06-07

1-Nitro-4-(2-nitro-vinyl)-benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-nitro-4-(2-nitroethenyl)-, (E)-
- BETA,4-DINITROSTYRENE
- 1-nitro-4-(2-nitro-vinyl)-benzene
- Maybridge1_007484
- p-nitrophenyl-2-nitroethylene
- HABXLWPUIWFTNM-UHFFFAOYSA-N
- Benzene,1-nitro-4-(2-nitroethenyl)-
- CS-0206299
- CHEMBL4753199
- EN300-6748791
- Styrene, p,.beta.-dinitro-
- p,.beta.-Dinitrostyrene
- 1-nitro-4-[(1E)-2-nitroethenyl]benzene
- AKOS003235300
- NSC-38668
- 1-nitro-4-[(1e)-2-nitroethenyl]-benzene
- (E)-1-Nitro-4-(2-nitrovinyl)benzene
- NSC35986
- NSC-23858
- 3156-41-0
- NSC-35986
- AKOS017273843
- BDBM50561065
- HY-W760546
- 1-nitro-4-(2-nitrovinyl)benzene
- HMS562M04
- Benzene, 1-nitro-4-(2-nitroethenyl)-
- NSC 35986
- p,beta-Dinitrostyrene
- 1-Nitro-4-[(E)-2-nitroethenyl]benzene
- SCHEMBL1681205
- 4-Nitro-.beta.-nitrostyrene
- NSC 38668
- Styrene,.beta.-dinitro-
- 2-Nitro-1-(4-nitrophenyl)ethene
- NSC 23858
- NSC23858
- 1-nitro-4-((E)-2-nitrovinyl)benzene
- Ethene,-1-(4-nitrophenyl)-2-nitro-
- 1-Nitro-2-(p-nitrophenyl)ethylene
- EN300-129668
- 4-Nitro-b-nitrostyrene
- 1-nitro-4-(2-nitroethenyl)benzene
- CS-0782074
- DTXSID20879316
- 5576-98-7
- MFCD00052058
- SARS-CoV-2 3CLpro-IN-15
- CCG-42110
- NSC38668
- SR-01000632136-1
- 1-Nitro-4-(2-nitro-vinyl)-benzene
- MDL： MFCD00052058
- Inchi： 1S/C8H6N2O4/c11-9(12)6-5-7-1-3-8(4-2-7)10(13)14/h1-6H
- InChI Key： HABXLWPUIWFTNM-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(C=C[N+](=O)[O-])=CC=1)=O

Computed Properties

Exact Mass: 194.03275668g/mol
Monoisotopic Mass: 194.03275668g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 91.6

1-Nitro-4-(2-nitro-vinyl)-benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1276969-1g	(E)-1-Nitro-4-(2-nitrovinyl)benzene	5576-98-7	95%	1g	￥729.00	2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1276969-5g	(E)-1-Nitro-4-(2-nitrovinyl)benzene	5576-98-7	95%	5g	￥2341.00	2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1276969-10g	(E)-1-Nitro-4-(2-nitrovinyl)benzene	5576-98-7	95%	10g	￥3758.00	2024-05-08
Key Organics Ltd	MS-21906-1MG	1-nitro-4-[(1E)-2-nitroethenyl]benzene	5576-98-7	>95%	1mg	£37.00	2025-02-09
Key Organics Ltd	MS-21906-5MG	1-nitro-4-[(1E)-2-nitroethenyl]benzene	5576-98-7	>95%	5mg	£46.00	2025-02-09
Key Organics Ltd	MS-21906-10MG	1-nitro-4-[(1E)-2-nitroethenyl]benzene	5576-98-7	>95%	10mg	£63.00	2025-02-09
Key Organics Ltd	MS-21906-50MG	1-nitro-4-[(1E)-2-nitroethenyl]benzene	5576-98-7	>95%	50mg	£102.00	2025-02-09
Key Organics Ltd	MS-21906-100MG	1-nitro-4-[(1E)-2-nitroethenyl]benzene	5576-98-7	>95%	100mg	£146.00	2025-02-09
Enamine	EN300-6748791-0.05g	1-nitro-4-[(E)-2-nitroethenyl]benzene	5576-98-7	95%	0.05g	$19.0	2023-05-23
Enamine	EN300-6748791-0.1g	1-nitro-4-[(E)-2-nitroethenyl]benzene	5576-98-7	95%	0.1g	$19.0	2023-05-23